Cas no 89264-01-7 (3-Octen-2-one, 3,4-difluoro-, (E)-)

3-Octen-2-one, 3,4-difluoro-, (E)- structure
89264-01-7 structure
Product Name:3-Octen-2-one, 3,4-difluoro-, (E)-
CAS No:89264-01-7
MF:C8H12F2O
MW:162.177089691162
CID:606242
PubChem ID:71323193
Update Time:2025-04-19

3-Octen-2-one, 3,4-difluoro-, (E)- Chemical and Physical Properties

Names and Identifiers

    • 3-Octen-2-one, 3,4-difluoro-, (E)-
    • 3,4-difluorooct-3-en-2-one
    • DTXSID30752803
    • 89264-01-7
    • Inchi: 1S/C8H12F2O/c1-3-4-5-7(9)8(10)6(2)11/h3-5H2,1-2H3
    • InChI Key: FIEGEEJGGWFOJX-UHFFFAOYSA-N
    • SMILES: FC(=C(C(C)=O)F)CCCC

Computed Properties

  • Exact Mass: 162.08562133g/mol
  • Monoisotopic Mass: 162.08562133g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.3
  • Topological Polar Surface Area: 17.1Ų
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